Cas no 1521788-97-5 (2-(3-methyl-1,2-oxazol-5-yl)morpholine)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)morpholine
• CAS No: 1521788-97-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5939735
• PubChem ID: 56610453
• Update Time: 2025-10-28

2-(3-methyl-1,2-oxazol-5-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2-oxazol-5-yl)morpholine
• EN300-1789474
• 1521788-97-5
• SCHEMBL15402450
• IEPMBXMCDYITET-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O2/c1-6-4-7(12-10-6)8-5-9-2-3-11-8/h4,8-9H,2-3,5H2,1H3
• InChI Key： IEPMBXMCDYITET-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1=CC(C)=NO1

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)morpholine

Comprehensive Guide to 2-(3-methyl-1,2-oxazol-5-yl)morpholine (CAS No. 1521788-97-5): Properties, Applications, and Market Insights

2-(3-methyl-1,2-oxazol-5-yl)morpholine (CAS No. 1521788-97-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines the structural features of a morpholine ring and a 3-methyl-1,2-oxazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique chemical properties and potential applications have made it a subject of interest for researchers and industry professionals alike.

The compound's molecular formula is C₈H₁₂N₂O₂, with a molecular weight of 168.19 g/mol. Its structure features a morpholine ring linked to a 3-methyl-1,2-oxazol-5-yl group, which contributes to its distinctive chemical behavior. This structural arrangement offers excellent solubility in common organic solvents, making it particularly useful in synthetic chemistry applications. The presence of both nitrogen and oxygen atoms in the structure provides multiple sites for potential hydrogen bonding and coordination chemistry.

In pharmaceutical research, 2-(3-methyl-1,2-oxazol-5-yl)morpholine serves as a valuable building block for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for central nervous system (CNS) drugs, particularly those targeting neurological disorders that are currently the focus of extensive medical research. The compound's ability to cross the blood-brain barrier, combined with its structural versatility, makes it an attractive candidate for drug development programs addressing conditions such as Parkinson's disease and depression.

The agrochemical industry has also shown interest in 2-(3-methyl-1,2-oxazol-5-yl)morpholine derivatives for developing new crop protection agents. Researchers are investigating its potential as a scaffold for creating novel pesticides with improved efficacy and environmental profiles. This aligns with current agricultural trends focusing on sustainable pest management solutions that minimize ecological impact while maintaining crop yields.

From a synthetic chemistry perspective, the compound offers several advantages. Its morpholine component provides stability and water solubility, while the oxazole ring offers opportunities for further functionalization. This dual functionality makes it particularly valuable in medicinal chemistry, where researchers frequently require compounds with balanced lipophilicity and hydrogen bonding capacity. Recent publications have highlighted its use in the synthesis of protein kinase inhibitors, a class of compounds with significant therapeutic potential in cancer treatment.

The market for 2-(3-methyl-1,2-oxazol-5-yl)morpholine has shown steady growth in recent years, driven by increasing demand from pharmaceutical and agrochemical sectors. Current market analysis suggests that the compound's applications in drug discovery and crop protection will continue to expand, particularly in regions with strong research and development infrastructure. Suppliers are responding to this demand by improving production processes to ensure consistent quality and availability of this valuable chemical intermediate.

Quality control is paramount when working with 2-(3-methyl-1,2-oxazol-5-yl)morpholine. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity reports, NMR spectra, and mass spectrometry confirmation. These quality assurance measures are essential for researchers who require high-purity compounds for their synthetic and biological studies. The compound's stability under standard laboratory conditions makes it relatively easy to handle and store, though proper chemical storage protocols should always be followed.

Recent advancements in synthetic methodology have improved access to 2-(3-methyl-1,2-oxazol-5-yl)morpholine and its derivatives. Modern catalytic approaches have reduced production costs while maintaining high yields, making the compound more accessible to research institutions and industrial users. These developments are particularly relevant in the context of current pharmaceutical industry trends toward more efficient and sustainable synthetic processes.

Looking to the future, 2-(3-methyl-1,2-oxazol-5-yl)morpholine is expected to play an increasingly important role in various chemical applications. Its structural features make it a promising candidate for development of new materials with specialized properties, including potential applications in electronic materials and specialty coatings. Researchers are also exploring its use in the synthesis of bioactive molecules with applications beyond traditional pharmaceutical uses.

For those seeking additional information about 2-(3-methyl-1,2-oxazol-5-yl)morpholine (CAS No. 1521788-97-5), numerous scientific resources are available. Recent patent literature and peer-reviewed journals contain detailed information about its synthesis, properties, and applications. As research continues to uncover new potential uses for this versatile compound, its importance in various chemical sectors is likely to grow significantly in the coming years.